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Compound of Interest

Compound Name: Daphnodorin B

Cat. No.: B1201799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Daphnodorin B is a naturally occurring biflavonoid that has garnered significant interest within

the scientific community for its diverse biological activities. This technical guide provides a

comprehensive overview of its chemical identity, and a detailed exploration of its known anti-

tumor, anti-angiogenic, and other biological effects based on available preclinical data. The

information is presented to support further research and development efforts in the fields of

oncology and pharmacology.

Chemical Identification
Identifier Value Reference

IUPAC Name

[(2R,3S)-3,5-dihydroxy-2,8-

bis(4-hydroxyphenyl)-3,4-

dihydro-2H-furo[2,3-

h]chromen-9-yl]-(2,4,6-

trihydroxyphenyl)methanone

[1]

CAS Number 95733-02-1 [1]

Molecular Formula C₃₀H₂₂O₁₀ [1]

Molecular Weight 542.5 g/mol [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1201799?utm_src=pdf-interest
https://www.benchchem.com/product/b1201799?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Daphnodorin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Daphnodorin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Daphnodorin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Daphnodorin-B
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activities
Daphnodorin B has demonstrated a range of biological activities, with its anti-tumor and anti-

angiogenic properties being the most prominent. It has also been reported to possess anti-

fungal, anti-mitotic, and anti-HIV-1 activities.

Anti-Tumor Activity
In Vivo Studies in Lewis Lung Carcinoma Model:

In a study involving C57BL/6 mice bearing Lewis lung carcinoma (LLC), treatment with

Daphnodorin B at doses of 40 and 80 mg/kg demonstrated a protective effect on peripheral

lymphocytes from tumor-induced reduction.[2] Furthermore, it led to an increased lymphocyte

proliferation potential and inhibited tumor progression and metastasis.[2] This suggests that

Daphnodorin B's anti-tumor effect may be mediated, at least in part, through the modulation of

the host immune response.[2]

Cytotoxicity Against Tumor Cell Lines:

Daphnodorin B has shown selective cytotoxicity against a number of tumor cell lines.[2]

However, specific IC50 values for individual cell lines are not yet widely published, indicating a

need for further research in this area.

Anti-Angiogenic Activity
Chick Chorioallantoic Membrane (CAM) Assay:

Daphnodorin B has been evaluated for its anti-angiogenic potential using the chick

chorioallantoic membrane (CAM) assay, a widely used in vivo model to study blood vessel

formation. While the complete study details are not available, it has been noted in secondary

sources that Daphnodorin B exhibited anti-angiogenic effects in this model.

Other Biological Activities
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Activity Assay/Model Results Reference

Anti-fungal
Pyricularia oryzae

mycelia

Morphological

deformation (MMDC):

73.7 +/- 1.6 µM

[3]

Anti-mitotic
Microtubule

polymerization

Moderate activity

(IC50): 142 +/- 2 µM
[3]

Anti-HIV-1 In vitro assay Moderately active [3]

Experimental Protocols
Detailed experimental protocols for the biological activities of Daphnodorin B are not

extensively detailed in the currently available literature. The following represents a generalized

methodology for the key assays mentioned.

In Vivo Anti-Tumor Study in LLC-Bearing Mice (General
Protocol)
A typical experimental workflow for evaluating the anti-tumor efficacy of a compound like

Daphnodorin B in a Lewis Lung Carcinoma model would involve the following steps. This is a

generalized protocol and specific parameters for the Daphnodorin B study are not fully

available.
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Experimental Setup
Procedure

Analysis

C57BL/6 Mice

Subcutaneous injection
of LLC cells

Lewis Lung Carcinoma (LLC) Cells
Grouping of mice:
- Vehicle Control

- Daphnodorin B (40 mg/kg)
- Daphnodorin B (80 mg/kg)

Administration of
treatment (e.g., i.p., oral)

Monitoring tumor growth
and animal health

Tumor volume and
weight measurement

Evaluation of
lung metastasis

Analysis of peripheral
lymphocytes and

proliferation potential

Click to download full resolution via product page

In vivo anti-tumor experimental workflow.

Chick Chorioallantoic Membrane (CAM) Assay (General
Protocol)
The CAM assay is a versatile in vivo model for studying angiogenesis. A generalized protocol is

outlined below.
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Fertilized chicken eggs

Incubate for 3-4 days

Create a window in the eggshell

Apply Daphnodorin B (e.g., on a filter disk)
to the CAM

Incubate for a further 2-3 days

Image the CAM vasculature

Quantify blood vessel growth
(e.g., vessel length, branch points)

Analysis of anti-angiogenic effect

Click to download full resolution via product page

Chick Chorioallantoic Membrane (CAM) assay workflow.

Signaling Pathways
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The precise molecular mechanisms and signaling pathways through which Daphnodorin B
exerts its biological effects have not yet been elucidated in the available scientific literature.

Given that it is a flavonoid, it is plausible that its anti-tumor and anti-angiogenic activities could

be mediated through pathways commonly affected by other flavonoids, such as the PI3K/Akt,

MAPK, or NF-κB signaling pathways. However, this remains speculative and requires

dedicated investigation.

The following diagram illustrates a hypothetical relationship where Daphnodorin B might

influence these key cellular signaling pathways to produce its observed anti-tumor effects.

Potential Target Signaling Pathways

Cellular Effects

Daphnodorin B

PI3K/Akt Pathway

Hypothesized Inhibition

MAPK Pathway

Hypothesized Inhibition

NF-κB Pathway

Hypothesized Inhibition

Decreased Cell ProliferationIncreased Apoptosis Inhibition of Angiogenesis Inhibition of Metastasis

Click to download full resolution via product page

Hypothesized signaling pathways affected by Daphnodorin B.

Conclusion and Future Directions
Daphnodorin B is a promising natural compound with demonstrated anti-tumor and anti-

angiogenic activities in preclinical models. To advance its potential as a therapeutic agent,

further research is imperative. Key areas for future investigation include:
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Elucidation of the Mechanism of Action: Detailed studies are needed to identify the specific

molecular targets and signaling pathways modulated by Daphnodorin B.

Comprehensive Cytotoxicity Profiling: A broader screening against a panel of cancer cell

lines is required to determine its spectrum of activity and to obtain specific IC50 values.

Detailed In Vivo Studies: Further in vivo experiments are necessary to confirm its efficacy

and to evaluate its pharmacokinetic and toxicological profiles.

Structure-Activity Relationship Studies: Synthesis and evaluation of analogues of

Daphnodorin B could lead to the development of more potent and selective compounds.

This technical guide summarizes the current knowledge on Daphnodorin B and is intended to

serve as a valuable resource for the scientific community to guide future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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